N-(3-Bromobenzyl)-5-fluoro-2-nitrobenzenamine
Cat. No. B8446874
M. Wt: 325.13 g/mol
InChI Key: FMIXDGHXECDYTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08604021B2
Procedure details
2,4-Difluoronitrobenzene (2.9 g, 18.1 mmol), 3-Bromobenzylamine (2.6 g, 18.1 mmol) and N,N-diisopropylethylamine (2.4 g, 18.1 mmol) were stirred in acetonitrile (25 mL) at room temperature for 2 hours. The solvent was evaporated and the crude mixture was dissolved in dichloromethane and washed with water. The dichloromethane was evaporated in vacuo to collect the title compound (4.8 g, 95% yield). 1H NMR (400 MHz, CDCl3): δ 8.55 (s, 1H), 8.25 (dd, 1H), 7.32-7.21 (m, 4H), 6.41 (m, 2H), 4.50 (d, 2H).
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10].[Br:12][C:13]1[CH:14]=[C:15]([CH:18]=[CH:19][CH:20]=1)[CH2:16][NH2:17].C(N(CC)C(C)C)(C)C>C(#N)C>[Br:12][C:13]1[CH:14]=[C:15]([CH:18]=[CH:19][CH:20]=1)[CH2:16][NH:17][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10]
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Inputs
Step One
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Name
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Quantity
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2.9 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)[N+](=O)[O-]
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Name
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Quantity
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2.6 g
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Type
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reactant
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Smiles
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BrC=1C=C(CN)C=CC1
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Name
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Quantity
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2.4 g
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the crude mixture was dissolved in dichloromethane
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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The dichloromethane was evaporated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C(CNC2=C(C=CC(=C2)F)[N+](=O)[O-])C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.8 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
